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Compound of Interest

Compound Name: 1-Chloro-3-fluoroisopropanol

Cat. No.: B128799 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-3-fluoroisopropanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloro-3-fluoroisopropanol (CAS No. 453-11-2) in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe handling and minimize risks.

Hazard Summary
1-Chloro-3-fluoroisopropanol is a flammable liquid and vapor that is harmful if swallowed,

inhaled, or in contact with skin.[1][2][3] It can cause skin and serious eye irritation.[4]

Appropriate personal protective equipment (PPE) and handling procedures are critical to

ensure personnel safety.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Chloro-3-fluoroisopropanol is
provided in the table below for easy reference.
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Property Value

Molecular Formula C3H6ClFO

Molecular Weight 112.53 g/mol [4]

Boiling Point 158.1°C at 760 mmHg[5][6]

Flash Point 49.4°C[5]

Density 1.3 g/cm³[5]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory when

handling 1-Chloro-3-fluoroisopropanol.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A face shield may also be necessary.[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Chemical-resistant gloves (e.g., nitrile

rubber) should be worn.[1][5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[1] Work should be

conducted in a chemical fume hood.[5]

Foot Protection Safety shoes are recommended.[7]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the key stages for the safe handling of 1-Chloro-3-
fluoroisopropanol from receipt to disposal.
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Operational Workflow for Handling 1-Chloro-3-fluoroisopropanol

Receiving

Storage

Inspect container, log in inventory

Handling & Use

Transport to fume hood

Waste Collection

Collect in labeled, sealed container

Disposal

Arrange for professional disposal

Click to download full resolution via product page

Caption: Operational Workflow for 1-Chloro-3-fluoroisopropanol.

Experimental Protocol for Handling:

Receiving: Upon receipt, inspect the container for any damage or leaks. Log the chemical

into the laboratory's inventory system.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[3] Keep the container tightly closed.[3] Store in a locked cabinet or a restricted area.[2]
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Handling and Use: All handling of 1-Chloro-3-fluoroisopropanol must be conducted in a

certified chemical fume hood.[5] Ensure adequate ventilation.[1][2] Wear the appropriate

PPE as detailed in the table above. Use non-sparking tools and take precautionary

measures against static discharge.[3]

Waste Collection: Collect all waste materials, including contaminated consumables, in a

clearly labeled and sealed waste container.

Disposal: Dispose of the chemical waste through an approved waste disposal plant.[3] Do

not allow the chemical to enter drains.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies are crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Consult a doctor.

[1][2][3]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[1][2][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]
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Spill Response Plan:

The following decision tree outlines the steps to be taken in the event of a spill.

Spill Response Decision Tree for 1-Chloro-3-fluoroisopropanol

Spill Occurs

Evacuate immediate area

Wear appropriate PPE

Contain the spill with absorbent material

Collect waste in a sealed container

Decontaminate the area

Dispose of waste properly
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Caption: Spill Response for 1-Chloro-3-fluoroisopropanol.

Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all personnel from the affected area.[2]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before re-entering the area, don the appropriate PPE, including

respiratory protection.

Containment: Remove all sources of ignition.[1][2] Use non-sparking tools.[3] Contain the

spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and

labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal: Dispose of the contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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